Cas no 1261993-61-6 (2-(3-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid)

• Product Name: 2-(3-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid
• CAS No: 1261993-61-6
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322124
• CID: 1219443
• PubChem ID: 53227954
• Update Time: 2025-04-20

2-(3-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid
• DTXSID50691487
• MFCD18322124
• 3'-Fluoro-4'-(methoxycarbonyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%
• 1261993-61-6

• MDL： MFCD18322124
• Inchi： 1S/C16H13FO4/c1-9-3-5-11(13(7-9)15(18)19)10-4-6-12(14(17)8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： JRTJLKDPJGCLNM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 288.07978705g/mol
• Monoisotopic Mass: 288.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives